Cas no 34654-23-4 (3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one)

• Product Name: 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one
• CAS No: 34654-23-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 1111268
• PubChem ID: 21822966
• Update Time: 2025-05-22

3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-3-(1-methylethyl)-2H-Imidazo[4,5-c]pyridin-2-one
• 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one
• SCHEMBL1128929
• 3-isopropyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
• 3-Isopropyl-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
• CS-0451418
• MZTRTGODGDJLFJ-UHFFFAOYSA-N
• 34654-23-4
• 3-(propan-2-yl)-1H,2H,3H-imidazo[4,5-c]pyridin-2-one

• Inchi： 1S/C9H11N3O/c1-6(2)12-8-5-10-4-3-7(8)11-9(12)13/h3-6H,1-2H3,(H,11,13)
• InChI Key： MZTRTGODGDJLFJ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CN=CC=2N1C(C)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one

3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one: A Comprehensive Overview

The compound 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one, with CAS No. 34654-23-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridones, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a fused imidazole and pyridone ring system, with an isopropyl group attached at the 3-position. This structural arrangement imparts the compound with intriguing chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of imidazopyridones as scaffolds for developing bioactive molecules. The imidazo[4,5-c]pyridin-2-one core of this compound has been shown to exhibit potent anti-inflammatory and antioxidant properties. Researchers have explored its ability to modulate key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Furthermore, its structural flexibility allows for easy modification, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one involves a multi-step process that typically begins with the preparation of an appropriate imidazole precursor. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. Such innovations underscore the compound's potential for large-scale production, particularly if it progresses to clinical trials or commercial applications.

In terms of biological activity, 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one has demonstrated remarkable selectivity towards certain targets. Preclinical studies have shown its ability to inhibit specific kinases involved in cancer cell proliferation. This selectivity is attributed to the molecule's unique three-dimensional conformation, which allows it to bind effectively to its target proteins without affecting off-target sites. Such properties are highly desirable in drug design, as they reduce the likelihood of adverse side effects.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and metabolism characteristics, with moderate clearance rates. These findings suggest that it could be suitable for oral administration, a critical factor for patient compliance in therapeutic settings. However, further studies are required to fully understand its long-term toxicity and pharmacodynamic effects.

Beyond its therapeutic potential, imidazopyridones like this compound have found applications in materials science. Their ability to form stable coordination complexes makes them valuable in the development of novel materials for catalysis and sensing applications. Recent research has explored their use as ligands in metalloporphyrins, which hold promise for use in artificial photosynthesis and energy storage systems.

In conclusion, 3-isopropyl-1H-imidazo[4,5-c]pyridin-2-one (CAS No. 34654-23-4) represents a compelling example of how structural diversity can lead to versatile chemical entities with wide-ranging applications. Its unique properties make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its biological and chemical behaviors, this compound is poised to play an increasingly important role in advancing scientific discovery.